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Compound of Interest

Compound Name: 4,7-Dimethyl-1,10-phenanthroline

Cat. No.: B1295015 Get Quote

CAS Number: 3248-05-3

This technical guide provides an in-depth overview of 4,7-Dimethyl-1,10-phenanthroline, a

versatile heterocyclic organic compound widely utilized in chemical research and development.

This document is intended for researchers, scientists, and drug development professionals,

offering comprehensive data on its properties, experimental protocols for its application, and

insights into its biological significance.

Core Properties and Specifications
4,7-Dimethyl-1,10-phenanthroline, a derivative of 1,10-phenanthroline, is a crystalline solid at

room temperature. Its chemical structure features a planar tricyclic system with two nitrogen

atoms strategically positioned for the chelation of metal ions.

Physicochemical Properties
The key physicochemical properties of 4,7-Dimethyl-1,10-phenanthroline are summarized in

the table below, providing a ready reference for experimental design and execution.
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Property Value Reference

CAS Number 3248-05-3 [1][2][3][4]

Molecular Formula C₁₄H₁₂N₂ [1][2][3]

Molecular Weight 208.26 g/mol [1][3]

Appearance
White to off-white or pale

brown crystalline powder
[3]

Melting Point 193-195 °C [1][3]

Solubility

Soluble in benzene and

alcohol; slightly soluble in

water.

[1][3]

Spectral Data
Spectroscopic data is crucial for the identification and characterization of 4,7-Dimethyl-1,10-
phenanthroline. The following table outlines its key spectral features.

Spectral Data Key Features

¹H NMR
Provides information on the proton environment

in the molecule.

Infrared (IR)
Shows characteristic absorption bands for the

aromatic rings and C-H bonds.

UV-Vis

Exhibits absorption maxima in the ultraviolet

region, which can be influenced by solvent and

metal complexation.

Experimental Protocols
This section details methodologies for the synthesis, purification, and a key application of 4,7-
Dimethyl-1,10-phenanthroline in quantitative analysis.

Synthesis of 4,7-Dimethyl-1,10-phenanthroline
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The synthesis of 4,7-Dimethyl-1,10-phenanthroline can be achieved through a modified

Skraup synthesis. While a detailed, step-by-step protocol for this specific compound is not

readily available in the provided search results, a general procedure can be outlined based on

the synthesis of similar phenanthroline derivatives. This typically involves the reaction of an

appropriate arylamine with a glycerol derivative in the presence of an oxidizing agent and a

dehydrating agent like sulfuric acid.

A more modern approach for synthesizing substituted phenanthrolines involves a one-step

reaction of o-diaminobenzene with a suitable ketone or diketone in the presence of a mixed

dehydrating agent, such as a mixture of hydrochloric acid and an organic acid. This method is

reported to be milder and produce high-purity products.

Purification
Purification of the synthesized 4,7-Dimethyl-1,10-phenanthroline is typically achieved through

recrystallization. A suitable solvent system, such as ethanol or a mixture of ethanol and water,

can be employed to obtain high-purity crystals. The purity of the compound can be assessed by

its melting point and spectroscopic techniques.

Spectrophotometric Determination of Iron
4,7-Dimethyl-1,10-phenanthroline is an excellent chelating agent for the spectrophotometric

determination of iron(II) ions. The formation of a stable, colored complex allows for sensitive

and accurate quantification. The following is a general protocol:

Preparation of Standard Solutions: A series of standard iron(II) solutions of known

concentrations are prepared.

Reduction of Iron(III): If the sample contains iron(III), a reducing agent such as

hydroxylamine hydrochloride is added to convert it to iron(II).

Complex Formation: A solution of 4,7-Dimethyl-1,10-phenanthroline is added to the iron(II)

solutions. The pH is adjusted to an optimal range (typically between 3 and 9) using a buffer

solution to ensure complete complex formation.

Spectrophotometric Measurement: The absorbance of the resulting colored complex is

measured at its wavelength of maximum absorbance (λmax) using a spectrophotometer.
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Calibration Curve: A calibration curve is constructed by plotting the absorbance values of the

standard solutions against their corresponding concentrations.

Determination of Unknown Concentration: The absorbance of the unknown sample is

measured, and its iron concentration is determined from the calibration curve.

Applications in Research and Drug Development
4,7-Dimethyl-1,10-phenanthroline and its metal complexes have garnered significant interest

in various research fields, particularly in the development of novel therapeutic agents.

Anticancer Properties of a Vanadium Complex
(METVAN)
A notable application of 4,7-Dimethyl-1,10-phenanthroline is as a ligand in the organometallic

compound Bis(4,7-dimethyl-1,10 phenanthroline) sulfatooxovanadium(IV), known as METVAN.

This complex has demonstrated promising antileukemic activity.[5][6]

The mechanism of action of METVAN involves the induction of apoptosis (programmed cell

death) in cancer cells.[5][6] Key events in this process include:

Inhibition of Matrix Metalloproteinases (MMPs): METVAN has been shown to inhibit the

activity of MMPs, enzymes that play a crucial role in cancer cell invasion and metastasis.[5]

[6]

Induction of Apoptosis: The complex triggers the apoptotic cascade in leukemic cells, leading

to their elimination.[5][6]

Visualizations
To further elucidate the experimental workflows and biological pathways discussed, the

following diagrams are provided in the DOT language.
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Caption: Experimental workflow for the synthesis and application of 4,7-Dimethyl-1,10-
phenanthroline.
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Caption: Proposed signaling pathway for the antileukemic activity of METVAN.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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